Cas no 6265-16-3 (5-Formyl-3-methylsalicylic acid)

5-Formyl-3-methylsalicylic acid is a versatile organic compound featuring both formyl and carboxylic acid functional groups on a methyl-substituted salicylic acid framework. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, coordination chemistry, and organic synthesis. The formyl group enables further derivatization, while the carboxylic acid moiety offers opportunities for salt formation or esterification. Its methyl substitution enhances stability and influences electronic properties, making it valuable for designing specialized ligands or bioactive molecules. The compound’s dual functionality allows for precise modifications, supporting its use in heterocyclic synthesis or metal-chelating systems. High purity grades ensure consistency in research and industrial applications.
5-Formyl-3-methylsalicylic acid structure
6265-16-3 structure
Product Name:5-Formyl-3-methylsalicylic acid
CAS No:6265-16-3
MF:C9H8O4
MW:180.157423019409
CID:518170
PubChem ID:80438
Update Time:2025-06-07

5-Formyl-3-methylsalicylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-formyl-2-hydroxy-3-methylbenzoic acid
    • 5-Formyl-3-methylsalicylic acid
    • 3-Methyl-5-formyl-salicylsaeure
    • 5-Formyl-2-hydroxy-3-methyl-benzoesaeure
    • 5-formyl-2-hydroxy-3-methyl-benzoic acid
    • EINECS 228-431-1
    • Inchi: 1S/C9H8O4/c1-5-2-6(4-10)3-7(8(5)11)9(12)13/h2-4,11H,1H3,(H,12,13)
    • InChI Key: AAOLKUONXGOAGA-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)O)=CC(C=O)=CC=1C

Computed Properties

  • Exact Mass: 180.04200
  • Monoisotopic Mass: 180.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 74.6A^2

Experimental Properties

  • Density: 1.403
  • Boiling Point: 357.6°C at 760 mmHg
  • Flash Point: 184.3°C
  • Refractive Index: 1.647
  • PSA: 74.60000
  • LogP: 1.21130

5-Formyl-3-methylsalicylic acid Pricemore >>

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